Cas no 836641-38-4 (2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate)

• Product Name: 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate
• CAS No: 836641-38-4
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 5437979
• Update Time: 2025-07-09

2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isobutyl 1-allyl-2-amino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
• 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate

• Inchi： 1S/C18H20N4O2/c1-4-9-22-16(19)14(18(23)24-10-11(2)3)15-17(22)21-13-8-6-5-7-12(13)20-15/h4-8,11H,1,9-10,19H2,2-3H3
• InChI Key： AMLPRIYOXKCPCV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(OCC(C)C)=O)=C(N)N(CC=C)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate

Research Brief on 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS: 836641-38-4)

The compound 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS: 836641-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving kinase inhibition. The pyrroloquinoxaline scaffold, a core structural element of this molecule, is known for its ability to interact with various biological targets, including receptors and enzymes involved in inflammatory and neoplastic processes. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity profiles.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits potent inhibitory effects on tumor cell proliferation, with IC50 values in the nanomolar range for certain cancer cell lines. Mechanistic studies suggest that its activity is mediated through the disruption of cell cycle progression and induction of apoptosis. Additionally, its propenyl side chain has been shown to enhance cellular uptake and bioavailability, addressing a common challenge in drug development.

Further investigations into the pharmacokinetic properties of 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate have revealed favorable metabolic stability and low toxicity profiles in preclinical models. These findings position the compound as a viable candidate for further optimization and clinical development. However, challenges such as solubility and formulation stability remain to be addressed in subsequent studies.

In conclusion, the current body of research underscores the therapeutic potential of 2-methylpropyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, particularly in oncology. Future directions include structural modifications to improve drug-like properties and expanded preclinical testing to validate its efficacy and safety. This compound represents a promising avenue for the development of novel targeted therapies, and ongoing research is expected to yield further insights into its applications.